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Introduction

Direct Red 23, also known under the names Sirius Red F3B, Pontamine Fast Scarlet 4B, and
C.1. 35780, is a versatile anionic azo dye widely employed in histological applications. Its
primary utility lies in the highly specific staining of collagen fibers, rendering it an invaluable tool
for the study of fibrosis and other conditions involving changes in the extracellular matrix. When
used in conjunction with picric acid, the resulting Picro-Sirius Red solution enhances the
natural birefringence of collagen, allowing for the differentiation of collagen types under
polarized light microscopy. Additionally, Direct Red 23 can be utilized for the detection of
amyloid deposits, presenting an alternative to the more conventional Congo Red stain.

The mechanism of action for Direct Red 23's specificity towards collagen is attributed to the
interaction of its sulfonic acid groups with the basic amino acids of collagen molecules. The
elongated dye molecules align parallel to the long axis of collagen fibers, a configuration that
significantly enhances their birefringence.
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Key Applications

o Collagen Staining: Visualization and quantification of collagen fibers in tissue sections to

assess fibrosis in various organs, including the liver, kidney, heart, and lung.

o Amyloid Detection: Identification of amyloid plaques in tissues, which are characteristic of

diseases such as Alzheimer's and amyloidosis.

o Cell Wall Staining: In plant biology, Direct Red 23 can be used to stain cell walls.

: _ :

Parameter

Collagen Staining (Picro-
Sirius Red)

Amyloid Staining

Primary Reagent

0.1% Direct Red 23 in

saturated aqueous picric acid

0.1% Direct Red 23 in an

alkaline solution

Neutral buffered formalin is

Neutral buffered formalin is

Fixation )
most common. suitable.
3-5 um for general histology;

Tissue Section Thickness 6-10 um for optimal 5 um

birefringence.

Staining Time

60 minutes

20-60 minutes

Washing/Rinsing

Acetic acid solution (0.5%)

followed by absolute alcohol.

Tap water or buffer.

Counterstain (Optional)

Weigert's hematoxylin for

nuclei.

Hemalum for nuclei.

Expected Results (Bright-field)

Collagen: Red; Muscle and

Cytoplasm: Yellow.

Amyloid: Red; Nuclei: Blue.

Expected Results (Polarized
Light)

Type | Collagen (thick fibers):
Yellow-orange birefringence;
Type Il Collagen (thin fibers):

Green birefringence.

Amyloid: Deep green

birefringence.[1]
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Experimental Protocols
Protocol 1: Picro-Sirius Red Staining for Collagen

This protocol is adapted from standard histological procedures for staining collagen in paraffin-
embedded tissue sections.[2][3][4][5]

Materials:

e Direct Red 23 (Sirius Red F3B)

 Picric acid, saturated aqueous solution (approx. 1.2%)

o Acetic acid, glacial

o Ethanol (100% and graded series)

e Xylene or xylene substitute

« Distilled or deionized water

» Weigert's hematoxylin (optional, for nuclear counterstaining)
e Mounting medium

Solutions:

» Picro-Sirius Red Staining Solution: Dissolve 0.1 g of Direct Red 23 in 100 ml of saturated
aqueous picric acid.

e 0.5% Acetic Acid Solution: Add 0.5 ml of glacial acetic acid to 99.5 ml of distilled water.
Procedure:
o Deparaffinization and Rehydration:

o Immerse slides in xylene (or substitute) for 2 changes of 5 minutes each.

o Transfer to 100% ethanol for 2 changes of 3 minutes each.
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o Hydrate through a graded series of ethanol (e.g., 95%, 70%) for 3 minutes each.

o Rinse in distilled water.

» Nuclear Counterstaining (Optional):

o

Stain with Weigert's hematoxylin for 5-10 minutes.

[¢]

Wash in running tap water for 10 minutes.

[e]

Differentiate in 1% acid alcohol if necessary.

[e]

Wash again in running tap water.
e Picro-Sirius Red Staining:
o Immerse slides in the Picro-Sirius Red staining solution for 60 minutes.
e Rinsing and Dehydration:
o Rinse slides in two changes of 0.5% acetic acid solution.[5]
o Dehydrate rapidly through 3 changes of 100% ethanol.
o Clear in xylene (or substitute) for 2 changes of 5 minutes each.
e Mounting:
o Coverslip with a resinous mounting medium.
Expected Results:

» Bright-field Microscopy: Collagen fibers will appear red, while muscle and cytoplasm will be
stained yellow by the picric acid. Nuclei, if counterstained, will be blue/black.

o Polarized Light Microscopy: Larger collagen fibers (Type 1) will exhibit a bright yellow or
orange birefringence, while thinner fibers, including reticular fibers (Type IlI), will appear
green.[4][5]
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Protocol 2: Direct Red 23 Staining for Amyloid

This protocol is based on methods for direct dye staining of amyloid deposits.[1][6][7]

Materials:

Direct Red 23 (Sirius Red F3B)

e Sodium hydroxide

» Ethanol

e Sodium chloride

e Hemalum (for nuclear counterstaining)
» Distilled or deionized water

e Xylene or xylene substitute

e Mounting medium

Solutions:

» Alkaline Direct Red 23 Solution:

o Prepare a stock solution of 0.5% Direct Red 23 in distilled water.

o For the working solution, add 1 ml of 1% sodium hydroxide to 100 ml of the stock dye
solution.

o Slowly add 20% sodium chloride dropwise while swirling until a fine precipitate is observed
(typically a few milliliters).

Procedure:
o Deparaffinization and Rehydration:

o Follow the same procedure as for collagen staining (Protocol 1, Step 1).
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Nuclear Counterstaining:

o Stain nuclei with hemalum for a few minutes.

o Rinse well with distilled water.

Alkaline Treatment:

o Place slides in an alkaline alcohol solution for 20 minutes.

Direct Red 23 Staining:

o Immerse slides in the alkaline Direct Red 23 solution for 20-60 minutes.

Rinsing and Dehydration:
o Rinse well with tap water.
o Dehydrate rapidly with absolute ethanol.
o Clear in xylene (or substitute).
e Mounting:
o Coverslip with a resinous mounting medium.
Expected Results:

» Bright-field Microscopy: Amyloid deposits, as well as eosinophil and Paneth cell granules,
will be stained red. Nuclei will be blue.

» Polarized Light Microscopy: Amyloid deposits will exhibit a characteristic deep green
birefringence.

Visualizations
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Tissue Preparation

Deparaffinize in Xylene

'

Rehydrate in Graded Ethanol

'

r Wash in Distilled Water

Staining Procedure

Optional:
Nuclear Counterstain
(Hematoxylin)

Stain in

Direct Red 23 Solution
(60 min for Collagen,
20-60 min for Amyloid)

Finighing
Y

Rinse
(Acetic Acid or Water)

'

Dehydrate in
100% Ethanol

'

Clear in Xylene

'

Mount Coverslip

Click to download full resolution via product page

Caption: Experimental workflow for Direct Red 23 staining in histology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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